Cas no 31164-27-9 (3-Nitro-1H-indazole)

• Product Name: 3-Nitro-1H-indazole
• CAS No: 31164-27-9
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD02853204
• CID: 916387
• PubChem ID: 135742439
• Update Time: 2025-04-19

3-Nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-1H-indazole
• GS-5546
• DB-068407
• 3-nitro-1 H-indazole
• MFCD02853204
• nitroindazole
• G11823
• 863637-28-9
• 31164-27-9
• OWIRCRREDNEXTA-UHFFFAOYSA-N
• 3-Nitro-1H-indazole ,97%
• AM85712
• nitro indazole
• J-512956
• CS-0054944
• 3-Nitro-2H-indazole
• DTXSID10491001
• H10585
• SCHEMBL342380
• AKOS016006442
• 2H-Indazole, 3-nitro-

• MDL： MFCD02853204
• Inchi： 1S/C7H5N3O2/c11-10(12)7-5-3-1-2-4-6(5)8-9-7/h1-4H,(H,8,9)
• InChI Key： OWIRCRREDNEXTA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles